Cas no 104662-02-4 (1-Pentyn-3-ol, 1-phenyl-, (R)-)

1-Pentyn-3-ol, 1-phenyl-, (R)- structure
104662-02-4 structure
Product Name:1-Pentyn-3-ol, 1-phenyl-, (R)-
CAS No:104662-02-4
MF:C11H12O
MW:160.212383270264
CID:1145605
Update Time:2024-07-26

1-Pentyn-3-ol, 1-phenyl-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentyn-3-ol, 1-phenyl-, (R)-
    • 1-Pentyn-3-ol, 1-phenyl-, (3R)-
    • Inchi: 1S/C11H12O/c1-2-11(12)9-8-10-6-4-3-5-7-10/h3-7,11-12H,2H2,1H3/t11-/m1/s1
    • InChI Key: QWCMSASONHVIHV-LLVKDONJSA-N
    • SMILES: C(C1=CC=CC=C1)#C[C@H](O)CC

Computed Properties

  • Exact Mass: 160.08886

Experimental Properties

  • Density: 1.04±0.1 g/cm3(Predicted)
  • Boiling Point: 266.9±23.0 °C(Predicted)
  • PSA: 20.23
  • pka: 13.00±0.20(Predicted)
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